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Abstract
5-O-Methylvisammioside, a naturally occurring chromone glycoside, has garnered significant

scientific interest due to its diverse pharmacological activities, including anti-inflammatory,

analgesic, and anti-cancer properties. This technical guide provides an in-depth review of the

ethnobotanical uses of plants containing 5-O-Methylvisammioside, primarily focusing on

Saposhnikovia divaricata and Ammi visnaga of the Apiaceae family. The document summarizes

quantitative data on the compound's distribution within these plants, details traditional

preparation methods, and presents modern experimental protocols for extraction,

quantification, and bioactivity assessment. Furthermore, key signaling pathways modulated by

5-O-Methylvisammioside are visualized to elucidate its mechanism of action, offering a

valuable resource for researchers in natural product chemistry, pharmacology, and drug

development.

Introduction
The Apiaceae family, a large and diverse group of aromatic flowering plants, has a rich history

in traditional medicine across various cultures.[1][2][3] Many members of this family are

renowned for their production of a wide array of bioactive secondary metabolites, including

coumarins, flavonoids, and chromones. Among these, 5-O-Methylvisammioside has emerged
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as a compound of particular interest. It is primarily isolated from the roots of Saposhnikovia

divaricata (Turcz.) Schischk., a perennial herb used in traditional Chinese medicine, and has

also been identified in Ammi visnaga (L.) Lam., a plant with a long history of use in the

Mediterranean region.[4][5][6][7][8]

This guide aims to consolidate the current knowledge on the ethnobotanical uses of these

plants, supported by quantitative data and detailed experimental methodologies, to facilitate

further research and development of 5-O-Methylvisammioside as a potential therapeutic

agent.

Ethnobotanical Uses
The traditional uses of plants containing 5-O-Methylvisammioside are well-documented,

particularly for Saposhnikovia divaricata and Ammi visnaga.

Saposhnikovia divaricata (Fang Feng)
In Traditional Chinese Medicine, the root of S. divaricata, known as Fang Feng, is traditionally

used to "expel wind, release the exterior, and alleviate pain."[2] Its applications include:

Pain and Inflammation: Used for treating conditions like rheumatoid arthritis, headaches, and

general body aches.[8][9]

Immune System Modulation: Employed in formulas to address allergic rhinitis and other

immune-related disorders.[8]

Convulsions: Traditionally used to relieve muscle spasms and convulsions.[10]

The typical dosage in decoctions ranges from 5 to 10 grams of the dried root.[2]

Ammi visnaga (Khella)
Ammi visnaga has a long history of medicinal use, particularly in ancient Egypt and the Middle

East. Its traditional applications include:

Respiratory Ailments: Used as a bronchodilator to treat asthma and bronchitis.[11][12]
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Cardiovascular Issues: Employed for circulatory problems and angina pectoris due to its

vasodilatory effects.

Kidney Stones: Traditionally used to help with the passage of kidney stones.[13]

Skin Conditions: Utilized in the treatment of psoriasis and vitiligo.

Traditional preparations often involve making a tea or decoction from the seeds.[10]

Quantitative Data
The concentration of 5-O-Methylvisammioside and related compounds can vary depending

on the plant species, the part of the plant used, and the geographical origin.
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Plant Species Plant Part Compound(s)
Reported
Concentration

Citation

Saposhnikovia

divaricata
Root

Total prim-O-

glucosylcimifugin

and 5-O-

methylvisammino

side

1.0% in a

selected variety
[13]

Saposhnikovia

divaricata
Leaves

4'-O-β-D-

glucosyl-5-O-

methylvisammino

l

~3 times higher

than in roots
[14]

Saposhnikovia

divaricata

(Mongolian)

Root

Total prim-O-

glucosylcimifugin

and 4'-O-β-D-

glucosyl-5-O-

methylvisammino

l

5.04–25.06 mg/g [4]

Ammi visnaga Whole Plant Total Flavonoids

1.2 ± 0.3 mg

rutin equivalent/g

of dry sample

[15]

Ammi visnaga Aerial Parts
Essential Oil

Yield

1.4% (v/w fresh

material)
[16]

Table 1: Quantitative analysis of 5-O-Methylvisammioside and other relevant compounds in

plant materials.
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Compound Cell Line Activity IC50 Value Citation

Khellin
Hep-G2 (Liver

Carcinoma)
Cytotoxic

13.3 ± 0.78

µg/ml
[15]

Visnagin
Hep-G2 (Liver

Carcinoma)
Cytotoxic

10.9 ± 0.68

µg/ml
[15]

Visnagin
HCT 116 (Colon

Carcinoma)
Cytotoxic

12.3 ± 0.94

µg/ml
[15]

Visnagin
Hela (Cervical

Carcinoma)
Cytotoxic 35.5 ± 1.2 µg/ml [15]

Khellin
MCF7 (Breast

Carcinoma)
Cytotoxic

13.3 ± 0.94

µg/ml
[15]

Visnagin
MCF7 (Breast

Carcinoma)
Cytotoxic

13.7 ± 0.94

µg/ml
[15]

Table 2: In vitro cytotoxic activity of related furanochromones from Ammi visnaga.

Experimental Protocols
Extraction of 5-O-Methylvisammioside
Ultrasonic-Assisted Extraction (UAE) of Chromones from Saposhnikovia divaricata[7]

This method provides an efficient extraction of chromones, including 5-O-
Methylvisammioside.

Sample Preparation: Air-dried and powdered roots of S. divaricata are used as the starting

material.

Solvent System: A 75% ethanol-water solution is used as the extraction solvent.

Extraction Parameters:

Solid-to-Liquid Ratio: A ratio of 1:10 (g/mL) is recommended.
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Ultrasonic Power: A frequency of 40 kHz and a power of 135 W can be applied.[5]

Extraction Time: The optimal extraction time is 48 minutes.

Extraction Temperature: The process is carried out at 67°C.

Post-Extraction Processing:

The extract is filtered to remove solid plant material.

The solvent is evaporated under reduced pressure to yield the crude extract.

The crude extract can be further purified using chromatographic techniques such as

column chromatography or high-speed counter-current chromatography.

Quantification of 5-O-Methylvisammioside by HPLC
High-Performance Liquid Chromatography (HPLC) with UV Detection[13]

This protocol allows for the simultaneous determination of prim-O-glucosylcimifugin and 5-O-

methylvisamminoside.

Chromatographic System: An Agilent Eclipse XDB-C18 column (250 × 4.6 mm, 5 μm) or

equivalent is used.

Mobile Phase: A gradient of acetonitrile (A) and water (B) is employed. A typical gradient

might start with a low percentage of A, increasing linearly over time to elute the compounds.

Flow Rate: A flow rate of 1.0 mL/min is maintained.

Detection: The eluent is monitored at a wavelength of 302 nm.

Quantification: A standard curve is generated using a certified reference standard of 5-O-
Methylvisammioside to quantify the compound in the plant extracts.

In Vitro Anti-Inflammatory Assay: Nitric Oxide (NO)
Inhibition
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This assay measures the ability of a compound to inhibit the production of nitric oxide in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and

antibiotics at 37°C in a 5% CO2 incubator.

Assay Procedure:

Cells are seeded in 96-well plates and allowed to adhere overnight.

The cells are pre-treated with various concentrations of 5-O-Methylvisammioside for 1

hour.

The cells are then stimulated with LPS (1 µg/mL) for 24 hours.

The supernatant is collected, and the nitrite concentration (an indicator of NO production)

is measured using the Griess reagent.

Data Analysis: The percentage of NO inhibition is calculated by comparing the absorbance of

the treated wells with the LPS-stimulated control wells. The IC50 value is then determined.

Signaling Pathways and Mechanisms of Action
Inhibition of Angiogenesis via the RAGE/MEK/ERK
Signaling Pathway
Recent studies have shown that 5-O-Methylvisammioside can inhibit angiogenesis in

hepatocellular carcinoma by targeting the High Mobility Group Box 1 (HMGB1)-induced

Receptor for Advanced Glycation Endproducts (RAGE)/MEK/ERK signaling pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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